Cas no 2031822-27-0 (1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid hydrochloride)

• Product Name: 1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid hydrochloride
• CAS No: 2031822-27-0
• MF: C₈H₁₃ClF₃NO₂
• MW: 247.642532110214
• CID: 6234482
• PubChem ID: 120320764
• Update Time: 2025-10-29

1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)piperidine-2-carboxylic acid hydrochloride
• 1-(2,2,2-trifluoroethyl)piperidine-2-carboxylic acid;hydrochloride
• NS-00153
• 2031822-27-0
• AKOS026230990
• 1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid hydrochloride

• Inchi： 1S/C8H12F3NO2.ClH/c9-8(10,11)5-12-4-2-1-3-6(12)7(13)14;/h6H,1-5H2,(H,13,14);1H
• InChI Key： FJYBQUAVSHQBSI-UHFFFAOYSA-N
• SMILES： Cl.FC(CN1CCCCC1C(=O)O)(F)F

Computed Properties

• Exact Mass: 247.0586908g/mol
• Monoisotopic Mass: 247.0586908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid hydrochloride

1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 2031822-27-0, commonly referred to as 1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with a trifluoroethyl group at the 1-position and a carboxylic acid group at the 2-position, which is further protonated to form its hydrochloride salt. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

Piperidine is a six-membered cyclic amine that forms the backbone of this molecule. The presence of the trifluoroethyl group introduces significant steric and electronic effects, which can influence the compound's reactivity and bioavailability. The carboxylic acid hydrochloride moiety adds acidity and ionizability, making it suitable for various chemical modifications and pharmaceutical applications. Recent studies have explored the role of such compounds in modulating receptor activity, particularly in the context of central nervous system disorders.

One of the most notable aspects of 1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid hydrochloride is its potential as a lead compound in drug discovery. Researchers have investigated its ability to interact with neurotransmitter systems, such as dopamine and serotonin receptors, which are implicated in conditions like depression, anxiety, and schizophrenia. The trifluoroethyl substitution has been shown to enhance ligand efficiency and improve pharmacokinetic profiles, making it a promising candidate for further development.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that highlight the versatility of piperidine derivatives. The introduction of the trifluoroethyl group typically requires careful control over reaction conditions to ensure regioselectivity and yield optimization. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process, making it more efficient and scalable for industrial applications.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 1-(2,2,2-Trifluoroethyl)piperidine-2-carboxylic acid hydrochloride. Molecular docking studies have revealed its binding affinity towards various protein targets, providing insights into its potential therapeutic applications. Additionally, in vitro assays have demonstrated its ability to modulate ion channels and enzyme activities, further underscoring its relevance in pharmacological research.

In terms of safety and toxicity profiles, preliminary studies indicate that 1-(Trifluoroethyl)piperidine derivative exhibits low acute toxicity when administered at therapeutic doses. However, long-term studies are still required to fully understand its safety profile and potential side effects. Regulatory agencies have emphasized the importance of thorough preclinical testing for such compounds before they can be considered for clinical trials.

The integration of fluorinated groups into organic molecules has become a focal point in modern drug design due to their unique physicochemical properties. In this compound, the trifluoroethyl group not only enhances lipophilicity but also contributes to metabolic stability by reducing susceptibility to hepatic enzymes. This dual functionality makes it an attractive scaffold for developing drugs with improved pharmacokinetics.

Furthermore, the hydrochloride salt form of this compound offers advantages in terms of solubility and stability under physiological conditions. This is particularly important for oral drug delivery systems where bioavailability is a critical factor. Recent innovations in solid-state chemistry have enabled researchers to optimize the crystalline structure of this compound, thereby enhancing its dissolution rate and absorption efficiency.

In conclusion,1-(Trifluoroethyl)piperidine derivative represents a compelling example of how structural modifications can significantly impact a molecule's properties and applications. With ongoing research into its biological activity and pharmacological potential,CAS No ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃ ̃No: [please provide CAS No.] continues to be a subject of interest for both academic researchers and pharmaceutical developers alike.